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Compound of Interest

Compound Name: 20-Methylpregn-5-en-3beta-ol

Cat. No.: B091645 Get Quote

Technical Guide: 20-Methylpregn-5-en-3beta-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of the core molecular and

physical properties of 20-Methylpregn-5-en-3beta-ol. The information is structured to be a

readily accessible resource for professionals in research and drug development.

Core Molecular Data
20-Methylpregn-5-en-3beta-ol is a steroid derivative with the molecular formula C22H36O.[1]

Its molecular weight is 316.5 g/mol .[1] This compound is also known by other names, including

Guneribol.[1]

Physicochemical Properties
The following table summarizes key computed physicochemical properties of 20-Methylpregn-
5-en-3beta-ol.
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Property Value Source

Molecular Formula C22H36O PubChem[1]

Molecular Weight 316.5 g/mol PubChem[1]

XLogP3 6.3 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 2 PubChem

Exact Mass 316.276615768 PubChem[1]

Monoisotopic Mass 316.276615768 PubChem[1]

Topological Polar Surface Area 20.2 Å² PubChem[1]

Heavy Atom Count 23 PubChem

Complexity 506 PubChem[1]

Synthesis
The synthesis of 20-methylpregn-5-en-3beta-ol has been described in the scientific literature.

One reported method involves a multi-step reaction starting from a related pregnene derivative.

[2] The general workflow for this synthesis is outlined below.

Pregn-5-ene-3,20-diol, 20-methyl-, 3-acetate, (3β)- Step 1: POCl3, Py Step 2: H2 / PtO2 Step 3: KOH 20-Methylpregn-5-en-3beta-ol

Click to download full resolution via product page

Caption: Synthesis workflow for 20-Methylpregn-5-en-3beta-ol.

Experimental Protocol
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A detailed experimental protocol for the synthesis of 20-Methylpregn-5-en-3beta-ol is
described in the following publication:

Blickenstaff, R.T. (1960). Journal of the American Chemical Society, 82, 3673-3676.

Due to the limited availability of the full text of this historical publication, a detailed, step-by-step

protocol is not included in this guide. Researchers are advised to consult the original

publication for the precise experimental parameters.

Biological Activity and Signaling Pathways
As of the latest literature review, there is limited publicly available information on the specific

biological activity, mechanism of action, or associated signaling pathways for 20-Methylpregn-
5-en-3beta-ol. Further research is required to elucidate the pharmacological profile of this

compound. Therefore, a diagram of its signaling pathway cannot be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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